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Compound of Interest

Compound Name: Mordant red 19

Cat. No.: B1208130 Get Quote

Technical Data: Mordant Red 19
This document provides the core chemical properties of Mordant Red 19, an azo dye utilized

in various industrial applications, including textile dyeing. The information is intended for

researchers and professionals in chemistry and material science.

Chemical Identity and Properties
Mordant Red 19 is an organic compound classified as an azo dye.[1] It is most commonly

available and used as its sodium salt.[1] The fundamental chemical data for both the free acid

form and its sodium salt are presented below.

Property Value (Free Acid) Value (Sodium Salt)

Chemical Formula C₁₆H₁₃ClN₄O₅S[1] C₁₆H₁₂ClN₄NaO₅S[2][3]

Molecular Weight 408.82 g/mol
430.79 g/mol [2] / 430.80 g/mol

[3][4][5]

Common Synonyms
Acid Chrome Red 5G,

Superchrome Red G[2]
-

CAS Registry No. 25746-81-0[1] 1934-24-3[1][2][3]
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The data presented in this guide are based on standard chemical characterization and are

widely cited in chemical databases. As this document pertains to the fundamental molecular

properties of a well-established compound, detailed experimental protocols for its synthesis or

analysis are beyond its scope. The manufacturing process generally involves the diazotization

of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid and its subsequent coupling with 3-Methyl-

1-phenyl-1H-pyrazol-5(4H)-one.

Biochemical Signaling Pathways
Mordant Red 19 is a synthetic dye and is not involved in biological signaling pathways.

Therefore, a corresponding diagram is not applicable to this compound.

Logical Relationship Diagram
The relationship between the free acid form of Mordant Red 19 and its more common salt is a

simple acid-base reaction. This is a fundamental chemical principle rather than a complex

workflow or pathway requiring a diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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